Cas no 874460-01-2 (3-(Benzyl(methyl)carbamoyl)phenylboronic acid)

3-(Benzyl(methyl)carbamoyl)phenylboronic acid Properties

Names and Identifiers

• (3-(Benzyl(methyl)carbamoyl)phenyl)boronic acid
• 3-[Benzyl(methyl)carbamoyl]benzeneboronic acid
• [3-[benzyl(methyl)carbamoyl]phenyl]boronic acid
• 3-(Benzyl(methyl)carbamoyl)phenylboronic acid
• Boronic acid,B-[3-[[methyl(phenylmethyl)amino]carbonyl]phenyl]-
• OR3783
• 3-(N-benzyl-N-methylcarbamoyl)phenylboronic acid
• DTXSID40657057
• MFCD09027200
• BS-24080
• 3-[N-benzyl-N-(methylaminocarbonyl)]benzeneboronic acid, AldrichCPR
• {3-[Benzyl(methyl)carbamoyl]phenyl}boronic acid
• CS-0176072
• A853735
• 874460-01-2
• AKOS015839267
• H11670
• SCHEMBL12538380
• (3-(Benzyl(methyl)carbamoyl)phenyl)boronicacid
• 3-[N-Benzyl-N-(methylaminocarbonyl)]benzeneboronic acid
• 3-[benzyl(methyl)carbamoyl]phenylboronic acid
• +Expand

• MDL： MFCD09027200
• InChIKey： SZEATPHXIPBXGU-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16BNO3/c1-17(11-12-6-3-2-4-7-12)15(18)13-8-5-9-14(10-13)16(19)20/h2-10,19-20H,11H2,1H3
• SMILES： CN(CC1=CC=CC=C1)C(=O)C2=CC(=CC=C2)B(O)O

Computed Properties

• Exact Mass: 269.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 269.122
• Heavy Atom Count: 20
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• LogP: 0.63860
• PSA: 60.77000
• Refractive Index: 1.607
• Boiling Point: 524.0±60.0 °C at 760 mmHg
• Melting Point: 127-130℃
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 270.7±32.9 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3

3-(Benzyl(methyl)carbamoyl)phenylboronic acid Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：warning

3-(Benzyl(methyl)carbamoyl)phenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%